molecular formula C12H16FNO B13236350 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol

3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol

Cat. No.: B13236350
M. Wt: 209.26 g/mol
InChI Key: FNEGSUOCMQHZAV-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol is a fluorinated pyrrolidine derivative featuring a hydroxyl group at the 3-position of the pyrrolidine ring, a 3-fluorophenyl substituent, and methyl groups at the 1- and 4-positions.

Properties

Molecular Formula

C12H16FNO

Molecular Weight

209.26 g/mol

IUPAC Name

3-(3-fluorophenyl)-1,4-dimethylpyrrolidin-3-ol

InChI

InChI=1S/C12H16FNO/c1-9-7-14(2)8-12(9,15)10-4-3-5-11(13)6-10/h3-6,9,15H,7-8H2,1-2H3

InChI Key

FNEGSUOCMQHZAV-UHFFFAOYSA-N

Canonical SMILES

CC1CN(CC1(C2=CC(=CC=C2)F)O)C

Origin of Product

United States

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol typically involves the reaction of 3-fluorobenzaldehyde with a suitable pyrrolidine derivative under controlled conditions. One common method involves the use of a Grignard reagent, where 3-fluorobenzaldehyde is reacted with a Grignard reagent derived from 1,4-dimethylpyrrolidine. The reaction is carried out in an inert atmosphere, typically under nitrogen or argon, and at low temperatures to ensure the stability of the intermediates.

Industrial Production Methods

In an industrial setting, the production of 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol may involve large-scale batch reactions using similar synthetic routes. The process may be optimized for yield and purity by adjusting reaction parameters such as temperature, pressure, and the concentration of reactants. Additionally, purification steps such as recrystallization or chromatography may be employed to isolate the desired product.

Chemical Reactions Analysis

Types of Reactions

3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol can undergo various chemical reactions, including:

    Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

    Reduction: Reduction reactions can convert the compound into its corresponding alcohols or amines.

    Substitution: The fluorophenyl group can undergo nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

    Oxidation: Common oxidizing agents include potassium permanganate (KMnO4) and chromium trioxide (CrO3).

    Reduction: Reducing agents such as lithium aluminum hydride (LiAlH4) and sodium borohydride (NaBH4) are commonly used.

    Substitution: Nucleophilic substitution reactions may involve reagents like sodium hydride (NaH) or potassium tert-butoxide (KOtBu).

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield ketones or carboxylic acids, while reduction may produce alcohols or amines.

Scientific Research Applications

3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol has a wide range of applications in scientific research:

    Chemistry: It is used as a building block in the synthesis of more complex molecules and as a reagent in various organic reactions.

    Biology: The compound is studied for its potential biological activity, including its effects on cellular processes and its interactions with biological macromolecules.

    Medicine: Research is ongoing to explore its potential therapeutic applications, including its use as a precursor for drug development.

    Industry: The compound may be used in the development of new materials or as an intermediate in the production of other chemicals.

Mechanism of Action

The mechanism of action of 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol involves its interaction with specific molecular targets and pathways. The fluorophenyl group may interact with aromatic residues in proteins, while the pyrrolidine ring can form hydrogen bonds with amino acid side chains. These interactions can modulate the activity of enzymes or receptors, leading to various biological effects.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Table 1: Structural and Functional Comparison

Compound Name Core Structure Substituents Key Features Reference
3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol Pyrrolidine 1,4-dimethyl; 3-fluorophenyl; 3-hydroxyl High lipophilicity, stereochemical diversity N/A
3-((3-Fluorophenoxy)methyl)pyrrolidin-3-ol Pyrrolidine 3-hydroxyl; 3-(3-fluorophenoxy)methyl Ether linkage reduces rigidity; enhanced solubility
YPC-21817 () Imidazo[1,2-b]pyridazine 3-fluorophenyl; 4-ethylpiperazine; thiazolidine-2,4-dione Pan-Pim kinase inhibition; improved metabolic stability
(4aR)-1-[(3-Fluorophenyl)methyl]-... () Pyrrolo[1,2-b]pyridazine 3-fluorophenylmethyl; propyl; furan-3-yl Anticandidate for antiviral/anticancer applications
1a/1b () Pyrrolidine-oxadiazole 1-(2-phenylethyl); 2-aryloxy Stereospecific antiviral activity (e.g., SARS-CoV-2)

Key Observations

Substituent Effects on Bioactivity: The 3-fluorophenyl group in 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol likely enhances target binding via hydrophobic and π-stacking interactions, similar to its role in YPC-21817 (), a potent pan-Pim kinase inhibitor .

Synthetic Accessibility :

  • The synthesis of pyrrolidine derivatives often involves stereoselective hydroxylation and fluorophenyl coupling. For example, highlights the use of enantiomerically pure pyrrolidin-3-ol precursors to achieve stereochemical control in oxadiazole derivatives .
  • In contrast, employs multi-step reactions starting from pyrrolidine-2-carboxylic acid esters, emphasizing the complexity of introducing fused heterocycles (e.g., pyrrolo[1,2-b]pyridazine) .

Physicochemical Properties: The hydroxyl group at the 3-position in 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol may improve aqueous solubility compared to non-hydroxylated analogs like those in , which feature sulfanyl and trifluoromethyl groups . Lipophilicity (logP) is expected to be higher than 3-((3-fluorophenoxy)methyl)pyrrolidin-3-ol due to the absence of polar ether linkages .

Biological Relevance: Fluorinated pyrrolidines are prevalent in antiviral and kinase-targeted therapies. For instance, ’s oxadiazole-pyrrolidine hybrids exhibit sub-micromolar activity against SARS-CoV-2, suggesting that 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol could be optimized for similar targets .

Biological Activity

3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol (CAS No. 2059993-50-7) is a pyrrolidine derivative characterized by a fluorophenyl substituent and two methyl groups at the 1 and 4 positions of the pyrrolidine ring. The compound has garnered interest in medicinal chemistry due to its potential biological activities, including its effects on various biological targets and its implications in drug development.

  • Molecular Formula : C₁₂H₁₆FNO
  • Molecular Weight : 209.26 g/mol
  • Structure : The compound features a five-membered nitrogen-containing heterocycle with a fluorinated aromatic ring, which may influence its biological interactions.

Biological Activity Overview

Research has indicated that 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol exhibits several biological activities, primarily through its interactions with neurotransmitter systems and potential antimicrobial properties. Below is a summary of its observed effects:

Neurotransmitter Interaction

  • Dopaminergic Activity : Preliminary studies suggest that the compound may interact with dopamine receptors, potentially influencing dopaminergic signaling pathways. This interaction is significant for conditions such as Parkinson's disease and schizophrenia.
  • Serotonergic Effects : There is evidence indicating that the compound may also affect serotonin receptors, which could be relevant for mood regulation and anxiety disorders.

Antimicrobial Properties

Several studies have explored the antimicrobial efficacy of pyrrolidine derivatives, including 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol:

  • In vitro Studies : The compound has shown activity against various bacterial strains, indicating potential as an antimicrobial agent. Specific IC50 values are yet to be established but are under investigation in laboratory settings.

Case Studies and Research Findings

A review of current literature reveals several key studies focusing on the biological activity of similar compounds and their implications:

StudyFindings
Fernandez Reina et al. (2017) Investigated radical reactions involving pyrrolidine derivatives; highlighted the importance of structural modifications on biological activity .
BenchChem Analysis Discussed the unique properties imparted by fluorinated groups in pyrrolidine derivatives, suggesting enhanced binding affinity to biological targets.
ResearchGate Publication Reported on the antiproliferative effects of related compounds against cancer cell lines, suggesting potential applications in oncology .

The mechanism through which 3-(3-Fluorophenyl)-1,4-dimethylpyrrolidin-3-ol exerts its biological effects likely involves:

  • Receptor Binding : The fluorophenyl group may enhance binding affinity to specific receptors due to increased hydrophobic interactions.
  • Enzyme Inhibition : Potential inhibition of enzymes involved in neurotransmitter metabolism or microbial cell wall synthesis could explain observed biological activities.

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.